BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling of 6-amino-1,3-
naphthalenedisulfonic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1,3-Naphthalenedisulfonic acid, 6-
Compound Name:
amino-

Cat. No.: B085843

An In-depth Technical Guide to the Safety and Handling of 6-Amino-1,3-naphthalenedisulfonic
Acid

Introduction

6-Amino-1,3-naphthalenedisulfonic acid is a sulfonated aromatic amine used in chemical
synthesis and research. Due to its chemical nature, a comprehensive understanding of its
properties and associated hazards is essential for ensuring the safety of laboratory personnel
and the integrity of research outcomes. This guide provides detailed technical information on
the safe handling, storage, emergency procedures, and disposal of this compound, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

A summary of the key identification and physical properties of 6-amino-1,3-
naphthalenedisulfonic acid is provided below. This data is fundamental for its appropriate
handling and management in a laboratory setting.
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Property Value Reference

) 6-Amino-1,3-
Chemical Name _ o [1]
naphthalenedisulfonic acid

6-aminonaphthalene-1,3-
Synonyms ) ) ) [1]
disulphonic acid

CAS Number 118-33-2 [1]
Molecular Formula C10H9NOsS2 [2][3]
Molecular Weight 303.31 g/mol [2][3]

Light brown needles (based on
Appearance _ [4]
isomer data)

Hazard Identification and Toxicology

The primary known hazard of 6-amino-1,3-naphthalenedisulfonic acid is acute oral toxicity.[2]
However, related isomers exhibit corrosive and irritant properties, which should be considered
as potential, unconfirmed hazards when handling this compound.

Hazard Class Hazard Statement GHS Code Reference
Acute Toxicity, Oral Harmful if swallowed H302 [2]
) ) Causes severe skin Hazard associated
Potential Skin o
) o burns and eye H314 with isomer CAS 86-
Corrosion/Irritation
damage 65-7[4][5]

Hazard associated
H318 with isomer CAS 86-
65-7[5][6]

Potential Serious Eye Causes serious eye

Damage/Irritation damage

Hazard associated
H335 with isomer CAS 86-
65-7[6][7]

Potential Respiratory May cause respiratory

Irritation irritation

Routes of Exposure and Symptoms:

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.echemi.com/sds/2-naphthylamine-57-disulfonicacid-pid_Seven2479.html
https://www.echemi.com/sds/2-naphthylamine-57-disulfonicacid-pid_Seven2479.html
https://www.echemi.com/sds/2-naphthylamine-57-disulfonicacid-pid_Seven2479.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-1_3-naphthalenedisulfonic-acid
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VP7LWM9S94
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-1_3-naphthalenedisulfonic-acid
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VP7LWM9S94
https://pim-resources.coleparmer.com/sds/48906.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-1_3-naphthalenedisulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-1_3-naphthalenedisulfonic-acid
https://pim-resources.coleparmer.com/sds/48906.pdf
https://www.fishersci.com/store/msds?partNumber=AC163965000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC163965000&countryCode=US&language=en
https://www.pfaltzandbauer.com/files/sdsfile?filename=a25135%20%20sds%20%20062123.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a25135%20%20sds%20%20062123.pdf
http://angenechemical.com/sds/303137-06-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Ingestion: Harmful if swallowed, may cause gastrointestinal tract burns.[2][4]

Inhalation: May cause chemical burns to the respiratory tract and irritation.[4][6]

Skin Contact: May cause skin burns or irritation upon contact.[4][6]

Eye Contact: May cause serious eye damage or burns.[4][6]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is critical to minimize exposure and ensure safety. The following
sections detail the necessary procedures for handling and storing 6-amino-1,3-
naphthalenedisulfonic acid.

Engineering Controls and Personal Protective
Equipment (PPE)

e Engineering Controls: Always handle this chemical within a certified chemical fume hood to
minimize inhalation exposure.[6] Ensure that an eyewash station and a safety shower are
readily accessible and in close proximity to the workstation.[4][5][8]

e Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA 29
CFR 1910.133 or European Standard EN166.[6][8]

o Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat.[6][9]
Contaminated clothing should be removed immediately and washed before reuse.[4]

o Respiratory Protection: If working outside a fume hood or if dust generation is
unavoidable, use a NIOSH/MSHA-approved respirator with a particulate filter (conforming
to EN 143).[8][10]

General Laboratory Handling Protocol

o Preparation: Before handling, ensure all necessary engineering controls are operational and
all required PPE is correctly donned.
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Aliquotting: Minimize the generation of dust when weighing or transferring the solid material.
[4] Use a chemical fume hood for these operations.

Procedure: Avoid all direct contact with the skin, eyes, and clothing.[10]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4][7] Decontaminate all work surfaces and equipment.

Storage: Store the compound in its original, tightly closed container.[4][10] The storage area
should be cool, dry, and well-ventilated, away from incompatible materials such as strong
oxidizing agents.[4][8]
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Diagram 1: Standard Laboratory Handling Workflow
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Caption: A workflow for the safe handling of 6-amino-1,3-naphthalenedisulfonic acid.
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Emergency Procedures

Immediate and appropriate responses to emergencies such as spills, fires, or personnel

exposure are crucial.

First Aid Measures

The following table outlines the recommended first aid responses to various routes of

exposure. Seek immediate medical attention in all cases of significant exposure.[5]

Exposure Route

First Aid Protocol

Inhalation

Remove the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing,
provide artificial respiration. Seek immediate

medical attention.[4][5]

Skin Contact

Immediately remove all contaminated clothing.
[5] Wash the affected area with plenty of soap
and water for at least 15 minutes. Seek

immediate medical attention.[4][5]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[5] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting.[5] If the victim is
conscious, rinse their mouth with water and give
a cupful of water to drink. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][10][11]
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o Specific Hazards: Thermal decomposition may produce hazardous gases, including carbon
oxides (CO, COz2), nitrogen oxides (NOx), and sulfur oxides (SOx).[5][8][10]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[5][7]
[12]

Accidental Release Measures
o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation of the area.

» Protect: Wear the appropriate PPE as described in Section 3.1, including respiratory
protection.

o Contain: Prevent the spill from entering drains or waterways.[6][7]

e Clean-up: Carefully sweep or vacuum the spilled material to avoid generating dust.[4][10]
Place the material into a suitable, labeled container for disposal.

o Decontaminate: Clean the spill site thoroughly after the material has been collected.[4][10]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC163965000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149271000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/A1116_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC163965000&countryCode=US&language=en
http://angenechemical.com/sds/303137-06-6.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11433~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:44:15~~1-Aminonaphthalene-5-sulfonic%20acid~~
https://www.pfaltzandbauer.com/files/sdsfile?filename=a25135%20%20sds%20%20062123.pdf
http://angenechemical.com/sds/303137-06-6.pdf
https://pim-resources.coleparmer.com/sds/48906.pdf
https://www.spectrumchemical.com/media/sds/A1116_AGHS.pdf
https://pim-resources.coleparmer.com/sds/48906.pdf
https://www.spectrumchemical.com/media/sds/A1116_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Diagram 2: Accidental Spill Response Protocol
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Caption: A logical workflow for responding to an accidental laboratory spill.
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Disposal Considerations

Waste material must be treated as hazardous. All waste containing 6-amino-1,3-
naphthalenedisulfonic acid should be disposed of in accordance with federal, state, and local
environmental regulations.[9][10]

e Procedure: Do not mix with other waste.[9] Collect surplus and non-recyclable material in a
suitable, sealed container. Contact a licensed professional waste disposal service to arrange
for removal.[7][9]

» Contaminated Packaging: Dispose of contaminated containers as unused product.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling of 6-amino-1,3-
naphthalenedisulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085843#safety-and-handling-of-6-amino-1-3-
naphthalenedisulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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